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Compound of Interest

Compound Name: 2-Chloro-6-iodoaniline

Cat. No.: B1317141 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of 2-Chloro-6-iodoaniline, a compound requiring careful management due to its

hazardous properties.

Safety and Hazard Profile
2-Chloro-6-iodoaniline is classified as a hazardous substance, necessitating strict adherence

to safety protocols. The following table summarizes its primary hazard classifications based on

available safety data sheets for closely related compounds.

Hazard Classification GHS Code Description

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed[1]

Eye Irritation (Category 2) H319 Causes serious eye irritation[1]

Skin Irritation - Causes skin irritation

Aquatic Toxicity -
Toxic to aquatic life with long

lasting effects[2]

Personal Protective Equipment (PPE):
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To mitigate exposure risks, the following personal protective equipment must be worn when

handling 2-Chloro-6-iodoaniline:

PPE Category Specification

Eye Protection Chemical safety goggles or face shield

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Body Protection Laboratory coat, long-sleeved clothing

Respiratory Protection

Use in a well-ventilated area or with a chemical

fume hood. If dust is generated, a respirator

may be necessary.

Step-by-Step Disposal Protocol
The proper disposal of 2-Chloro-6-iodoaniline is a critical process that must be conducted in

accordance with institutional and regulatory guidelines. The following protocol outlines the

mandatory steps for its safe disposal.

1. Waste Segregation and Collection:

Dedicated Waste Container: Collect waste 2-Chloro-6-iodoaniline in a dedicated, properly

labeled hazardous waste container.[3] Do not mix with other waste streams.[3]

Container Specifications: The container must be in good condition, compatible with the

chemical, and have a secure, tight-fitting lid.[3]

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name, "2-
Chloro-6-iodoaniline".[3]

2. Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated SAA near the point of generation.[3]

The SAA should be a secure area under the control of the laboratory personnel.[3]

3. Arrange for Licensed Disposal:
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2-Chloro-6-iodoaniline and its container must be disposed of as hazardous waste.[3]

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.[2]

[3]

Provide the disposal company with the Safety Data Sheet (SDS) for the compound.

4. Spill Management:

In the event of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection if dust is present.

Carefully sweep up the solid material, avoiding dust formation, and place it into the

designated hazardous waste container.[2][4]

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

5. Decontamination of Empty Containers:

"Empty" containers that held 2-Chloro-6-iodoaniline must be treated as hazardous waste

unless properly decontaminated.[3]

Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-6-
iodoaniline.
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Caption: Workflow for the safe disposal of 2-Chloro-6-iodoaniline waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of 2-Chloro-6-iodoaniline, minimizing risks to personnel and the environment. Always

consult your institution's specific safety guidelines and the compound's Safety Data Sheet for

the most comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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